1-allyl-2-[2-(4-methoxyphenoxy)ethoxy]benzene

• IUPAC Name: 1-methoxy-4-[2-(2-prop-2-enylphenoxy)ethoxy]benzene
• InChI: InChI=1S/C18H20O3/c1-3-6-15-7-4-5-8-18(15)21-14-13-20-17-11-9-16(19-2)10-12-17/h3-5,7-12H,1,6,13-14H2,2H3
• InChI Key: CXTZLAHLYQTEAN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OCCOC2=CC=CC=C2CC=C
• Molecular Formula: C18H20O3
• Molecular Weight: 284.3 g/mol

Description

1-allyl-2-[2-(4-methoxyphenoxy)ethoxy]benzene is a chemical compound that belongs to the class of allyl ether derivatives. It is commonly known as AMPEB, and its chemical formula is C20H22O3. This compound has been of interest to researchers due to its potential applications in various scientific fields, including medicine, pharmacology, and biochemistry.

Mechanism of Action

The mechanism of action of AMPEB is not fully understood, but it is believed to involve the modulation of various signaling pathways in the body. Recent studies have shown that AMPEB can inhibit the production of pro-inflammatory cytokines, which are known to play a key role in the development of various inflammatory diseases. AMPEB has also been shown to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
AMPEB has been shown to have a number of biochemical and physiological effects. In animal studies, AMPEB has been shown to reduce inflammation and pain, as well as inhibit the growth of tumors. AMPEB has also been shown to have a protective effect on the liver, reducing the damage caused by various toxins.

Advantages and Limitations for Lab Experiments

AMPEB has a number of advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized in large quantities. AMPEB is also highly soluble in a variety of solvents, making it easy to work with in the lab. However, one limitation of AMPEB is its potential toxicity, which must be carefully evaluated in any experiments involving its use.

Future Directions

There are a number of future directions for research involving AMPEB. One promising area of research is the development of new pain relief medications based on the anti-inflammatory and analgesic properties of AMPEB. Another area of research is the development of new cancer treatments based on the anti-tumor properties of AMPEB. Additionally, further studies are needed to fully understand the mechanism of action of AMPEB and its potential applications in various scientific fields.

Synthesis Methods

The synthesis of AMPEB involves a series of chemical reactions. The starting material for the synthesis is 4-methoxyphenol, which is reacted with allyl bromide to form 4-allyl-2-methoxyphenol. This intermediate is then reacted with 2-(2-bromoethoxy)ethanol to form 1-allyl-2-[2-(4-methoxyphenoxy)ethoxy]benzene. The overall synthesis of AMPEB is a complex process that requires a high degree of precision and expertise.

Scientific Research Applications

AMPEB has been studied extensively for its potential applications in various scientific fields. One of the most promising applications of AMPEB is in the field of medicine. Recent studies have shown that AMPEB has potent anti-inflammatory and analgesic properties, making it a potential candidate for the development of new pain relief medications. AMPEB has also been shown to have anti-tumor properties, making it a potential candidate for the development of new cancer treatments.